Cas no 852169-55-2 (7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 852169-55-2
• MF: C₁₇H₁₇FN₄O₂S
• MW: 360.405885457993
• CID: 6223511
• PubChem ID: 7110429
• Update Time: 2025-10-28

7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CCG-311601
• 7-(4-fluorophenyl)-1,3-dimethyl-5-propylsulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• 852169-55-2
• 7-(4-fluorophenyl)-1,3-dimethyl-5-(propylthio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• F0654-1035
• AKOS024592958

• Inchi： 1S/C17H17FN4O2S/c1-4-9-25-15-12-14(21(2)17(24)22(3)16(12)23)19-13(20-15)10-5-7-11(18)8-6-10/h5-8H,4,9H2,1-3H3
• InChI Key： AAMFIDYFXPMEFV-UHFFFAOYSA-N
• SMILES： S(CCC)C1=C2C(N(C)C(N(C)C2=NC(C2C=CC(=CC=2)F)=N1)=O)=O

Computed Properties

• Exact Mass: 360.10562513g/mol
• Monoisotopic Mass: 360.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.7Ų

Additional information on 7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

7-(4-Fluorophenyl)-1,3-Dimethyl-5-(Propylsulfanyl)-1H,2H,3H,4H-1,3Diazino[4,5-d]Pyrimidine-2,4-Dione: A Comprehensive Overview

The compound 7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione, identified by the CAS number 852169-55-2, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of diazino-pyrimidine derivatives, which have been extensively studied for their unique chemical properties and biological activities.

The molecular structure of this compound is characterized by a fused pyrimidine and diazine ring system. The presence of a fluorophenyl group at position 7 introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the methyl groups at positions 1 and 3 contribute to the molecule's steric environment and may play a role in modulating its interactions with other molecules. The propylsulfanyl group at position 5 adds a sulfur-containing moiety that could enhance the compound's solubility or bioavailability.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development due to its ability to interact with specific biological targets. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results in preclinical models. Furthermore, its ability to modulate enzyme activity suggests potential applications in the treatment of metabolic disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring system through cyclization reactions and the subsequent introduction of functional groups such as the fluorophenyl and propylsulfanyl substituents. The optimization of reaction conditions has been critical in achieving high yields and maintaining product purity.

In terms of applications beyond medicinal chemistry, this compound has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Recent research has focused on its ability to act as a semiconductor material in thin-film transistor (TFT) devices.

From an environmental standpoint, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Studies have shown that it exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments under anaerobic conditions.

In conclusion, 7-(4-fluorophenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione (CAS No: 852169-55-2) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly yield further insights into its chemical behavior and practical utility.